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Compound of Interest
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Cat. No.: B8523279

Imopo Technical Support Center

Welcome to the Imopo Technical Support Center. Here you will find troubleshooting guides and
frequently asked questions to help you resolve issues with term mapping in your custom
databases.

Troubleshooting Guides

Issue: Mapped terms from my custom database are not
appearing in Imopo's ontology browser.

This is a common issue that can arise from several sources. Follow these steps to diagnose
and resolve the problem.

Step 1: Verify Database Connection
Ensure that Imopo has an active and correct connection to your custom database.
e Navigate to Admin > Data Sources.

e Check the status of your custom database connection. A green light indicates an active
connection, while a red light indicates a connection failure.

« If the connection is failing, verify the database credentials, IP address, port, and any other
connection parameters.
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Step 2: Check Term Mapping Configuration

Incorrect configuration is a frequent cause of missing terms.

Go to Mappings > Custom Term Mappings.

Select the mapping profile for your database.

Verify that the correct tables and columns from your database are selected for mapping.

Ensure that the selected columns contain the terms you intend to map.
Step 3: Review Imopo's Activity Log

The activity log provides detailed information about Imopo's operations, including any errors
encountered during the term mapping process.

e Go to Admin > Activity Log.
» Look for any error messages related to your custom database or term mapping.

e Common errors include "Connection Timed Out," "Invalid Column Name," or "Data Type
Mismatch." Address these errors based on the specific message.

Logical Flow for Troubleshooting Missing Terms:
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custom-databases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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